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Introduction

Dihydroxyaluminum aminoacetate, also known as aluminum glycinate, is an organo-metallic
compound with significant applications in the pharmaceutical and cosmetic industries.[1][2] It is
the aluminum salt of the amino acid glycine and is recognized for its properties as an antacid, a
buffering agent, a cross-linking agent in hydrogels, and a pharmaceutical excipient.[3][4][5] This
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, synthesis, and key applications, with a focus on its role in drug development and
formulation.

Chemical Structure and Identification

The chemical structure of dihydroxyaluminum aminoacetate involves a central aluminum ion
coordinated to a glycinate ligand and two hydroxyl groups. The glycinate ligand is the
deprotonated form of glycine.

Chemical Name: Dihydroxyaluminum Aminoacetate[6]

Synonyms: Aluminum Glycinate, Basic Aluminum Glycinate, (Glycinato-
N,O)dihydroxyaluminum[1][6]

Molecular Formula: C2HsAINOa4[1]
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Molecular Weight: 135.05 g/mol [1]
CAS Number: 13682-92-3 (anhydrous), 41354-48-7 (hydrate)[6]

Physicochemical Properties

Dihydroxyaluminum aminoacetate is a white to off-white, odorless, and tasteless crystalline
powder with a faintly sweet taste.[7][8] Its physicochemical properties are summarized in the

table below.
Property Value Reference(s)
White to off-white crystalline
Appearance [1]
powder
Melting Point >295°C (decomposes) [8]

Practically insoluble in water
B and organic solvents. Soluble
Solubility o _ _ _ [8]
in dilute mineral acids and in

solutions of fixed alkalies.

pH (1% suspension) 6.5-75 [6]

Synthesis and Manufacturing

While specific industrial manufacturing processes are often proprietary, a general synthesis
approach involves the reaction of an aluminum source with glycine. One documented
laboratory-scale synthesis for a related compound, monohydroxyaluminum glycinate, is
provided below.

Experimental Protocol: Synthesis of
Monohydroxyaluminum Glycinate

Materials:
e Glycine

e Aluminum hydroxide powder
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o Water
Procedure:

o Combine 2 grams of glycine with 1.25 grams of aluminum hydroxide (28.8% Al) powder in 10
grams of water.

o Agitate the mixture at 75°C for 30 minutes.

This procedure provides a basic framework for the synthesis of aluminum glycinate
compounds. Industrial processes may vary in terms of reactants, reaction conditions, and
purification steps to ensure a high-purity product suitable for pharmaceutical use.

Mechanism of Action and Pharmaceutical

Applications
Antacid Properties

The primary and most well-documented pharmacological effect of dihydroxyaluminum
aminoacetate is its action as an antacid.[3] It neutralizes gastric acid, thereby increasing the pH
of the stomach and providing relief from heartburn, indigestion, and symptoms associated with
peptic ulcers.[3][5]

Mechanism of Action as an Antacid:

Gastric Acid (HCI)
Dihydroxyaluminum
Aminoacetate

Aluminum Hydroxychloride
+ Water + Glycine

Neutralization Reaction

Increased Gastric pH

Symptom Relief
(Heartburn, Indigestion)

Click to download full resolution via product page

Caption: Mechanism of action of dihydroxyaluminum aminoacetate as an antacid.
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Beyond simple neutralization, dihydroxyaluminum aminoacetate also forms a protective layer
on the stomach lining, shielding it from the corrosive effects of gastric acid and promoting the
healing of ulcers.[5]

Pharmaceutical Excipient and Drug Delivery

Dihydroxyaluminum aminoacetate serves as a versatile excipient in pharmaceutical
formulations.[1] It can act as a stabilizer and improve the solubility and absorption of active
pharmaceutical ingredients.[1]

Cross-linking Agent in Hydrogels and Transdermal
Patches

A significant application of dihydroxyaluminum aminoacetate is as a cross-linking agent in the
formation of hydrogels.[4][9] The aluminum ions can form coordinate bonds with polymer
chains containing carboxyl or hydroxyl groups, such as polyacrylates and cellulose derivatives,
leading to the formation of a three-dimensional gel network.[10]

This property is extensively utilized in the development of transdermal patches and other
controlled-release drug delivery systems.[4][11] The cross-linked hydrogel matrix can
encapsulate active pharmaceutical ingredients and control their release over time.

Experimental Workflow: Preparation of a Hydrogel Patch using Dihydroxyaluminum
Aminoacetate as a Cross-linking Agent
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Caption: Generalized workflow for the preparation of a hydrogel patch.
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Quality Control and Analytical Methods

The quality and purity of dihydroxyaluminum aminoacetate for pharmaceutical use are critical.
Pharmacopeial monographs, such as the United States Pharmacopeia (USP), provide
standardized analytical methods for its characterization.[6]

Experimental Protocol: Assay for Dihydroxyaluminum
Aminoacetate (USP)

Principle: This assay determines the purity of dihydroxyaluminum aminoacetate by a
complexometric titration with edetate disodium (EDTA).

Reagents:

Edetate disodium titrant (0.05 M), standardized

Hydrochloric acid

Acetic acid-ammonium acetate buffer TS

Alcohol

Dithizone TS

Zinc sulfate VS (0.05 M)

Procedure:

Accurately weigh about 2.5 g of Dihydroxyaluminum Aminoacetate and transfer to a 150-mL
beaker.

Add 15 mL of hydrochloric acid and warm, if necessary, to dissolve the sample completely.

Transfer the solution with the aid of water to a 500-mL volumetric flask, dilute with water to

volume, and mix.

Transfer 20.0 mL of this solution to a 250-mL beaker.
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e With continuous stirring, add 25.0 mL of 0.05 M Edetate disodium titrant and then 20 mL of
acetic acid-ammonium acetate buffer TS.

o Heat the solution near the boiling point for 5 minutes, then cool.
e Add 50 mL of alcohol and 2 mL of dithizone TS.
« Titrate with 0.05 M zinc sulfate VS until the color changes from green-violet to rose-pink.

o Perform a blank determination, substituting 20 mL of water for the assay solution, and make
any necessary corrections.

o Each mL of 0.05 M Edetate disodium titrant is equivalent to 6.753 mg of C2HsAINOa.

Safety and Regulatory Information

Dihydroxyaluminum aminoacetate is generally considered safe for its intended use in
pharmaceuticals and cosmetics. However, like other aluminum-containing compounds, its use
should be monitored, especially in individuals with impaired renal function, to avoid potential
aluminum toxicity.[5]

Conclusion

Dihydroxyaluminum aminoacetate is a multifunctional compound with a well-established role as
an antacid and a growing importance as a pharmaceutical excipient, particularly as a cross-
linking agent in advanced drug delivery systems. Its ability to form stable hydrogels makes it a
key component in the formulation of transdermal patches and controlled-release medications. A
thorough understanding of its chemical and physical properties is essential for its effective
application in pharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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